Cas no 2228870-88-8 (5-(3-amino-2,2-dimethylpropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine)
5-(3-amino-2,2-dimethylpropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
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- 5-(3-amino-2,2-dimethylpropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine
- EN300-1741844
- 2228870-88-8
-
- Inchi: 1S/C11H21N3S/c1-8-9(6-11(2,3)7-12)15-10(13-8)14(4)5/h6-7,12H2,1-5H3
- InChI Key: HYPWSUVROHBVTR-UHFFFAOYSA-N
- SMILES: S1C(N(C)C)=NC(C)=C1CC(C)(C)CN
Computed Properties
- Exact Mass: 227.14561886g/mol
- Monoisotopic Mass: 227.14561886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 70.4Ų
5-(3-amino-2,2-dimethylpropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1741844-1g |
5-(3-amino-2,2-dimethylpropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine |
2228870-88-8 | 1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1741844-5g |
5-(3-amino-2,2-dimethylpropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine |
2228870-88-8 | 5g |
$3935.0 | 2023-09-20 | ||
| Enamine | EN300-1741844-10g |
5-(3-amino-2,2-dimethylpropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine |
2228870-88-8 | 10g |
$5837.0 | 2023-09-20 | ||
| Enamine | EN300-1741844-0.05g |
5-(3-amino-2,2-dimethylpropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine |
2228870-88-8 | 0.05g |
$1140.0 | 2023-09-20 | ||
| Enamine | EN300-1741844-0.1g |
5-(3-amino-2,2-dimethylpropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine |
2228870-88-8 | 0.1g |
$1195.0 | 2023-09-20 | ||
| Enamine | EN300-1741844-0.25g |
5-(3-amino-2,2-dimethylpropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine |
2228870-88-8 | 0.25g |
$1249.0 | 2023-09-20 | ||
| Enamine | EN300-1741844-0.5g |
5-(3-amino-2,2-dimethylpropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine |
2228870-88-8 | 0.5g |
$1302.0 | 2023-09-20 | ||
| Enamine | EN300-1741844-1.0g |
5-(3-amino-2,2-dimethylpropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine |
2228870-88-8 | 1g |
$1357.0 | 2023-05-23 | ||
| Enamine | EN300-1741844-2.5g |
5-(3-amino-2,2-dimethylpropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine |
2228870-88-8 | 2.5g |
$2660.0 | 2023-09-20 | ||
| Enamine | EN300-1741844-5.0g |
5-(3-amino-2,2-dimethylpropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine |
2228870-88-8 | 5g |
$3935.0 | 2023-05-23 |
5-(3-amino-2,2-dimethylpropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 5-(3-amino-2,2-dimethylpropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine
Introduction to 5-(3-amino-2,2-dimethylpropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine (CAS No. 2228870-88-8)
5-(3-amino-2,2-dimethylpropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2228870-88-8, belongs to the thiazole class of heterocyclic compounds, which are widely recognized for their biological activity and utility in drug development. The presence of multiple functional groups, including amino and methyl substituents, makes this molecule a promising candidate for further exploration in medicinal chemistry.
The structural framework of 5-(3-amino-2,2-dimethylpropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine incorporates a thiazole ring system, which is a core structural motif found in numerous bioactive molecules. Thiazole derivatives have been extensively studied for their potential applications in treating various diseases, including infections, inflammation, and even certain types of cancer. The specific arrangement of substituents on the thiazole ring and the attached alkyl chains contributes to the compound's distinct pharmacological profile.
One of the most striking features of this compound is its N,N,4-trimethyl substitution pattern. The methyl groups not only enhance the lipophilicity of the molecule but also influence its interactions with biological targets. This type of structural modification is often employed in drug design to improve solubility, metabolic stability, and binding affinity. The 3-amino-2,2-dimethylpropyl side chain further contributes to the molecule's complexity and potential for selective binding to biological receptors.
In recent years, there has been a growing interest in thiazole derivatives as scaffolds for developing novel therapeutic agents. The versatility of the thiazole core allows for modifications that can fine-tune its biological activity. For instance, studies have shown that certain thiazole derivatives exhibit antimicrobial properties by interfering with bacterial cell wall synthesis or protein synthesis. The compound in question (5-(3-amino-2,2-dimethylpropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine) may potentially share some of these characteristics due to its structural similarity to known bioactive thiazole compounds.
The CAS number 2228870-88-8 serves as a unique identifier for this compound and facilitates its recognition in scientific literature and databases. Researchers often rely on CAS numbers to ensure accurate referencing and retrieval of chemical information. This standardized system helps in maintaining consistency across different studies and publications.
Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques can predict how a compound might interact with biological targets based on its structure. Given the complex nature of 5-(3-amino-2,2-dimethylpropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine, computational studies could provide valuable insights into its binding affinity and potential side effects before any experimental validation is conducted.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies are being employed to streamline the process and minimize byproduct formation. Techniques such as catalytic hydrogenation and nucleophilic substitution play crucial roles in constructing the desired molecular framework.
Once synthesized, 5-(3-amino-2,2-dimethylpropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine can be subjected to various biochemical assays to evaluate its biological activity. These assays may include enzyme inhibition studies, cell-based assays for cytotoxicity or proliferation effects, and interaction studies with specific protein targets. The results from these experiments will help determine whether this compound has therapeutic potential and which diseases it might be effective against.
The pharmaceutical industry continually seeks innovative compounds to address unmet medical needs. Thiazole derivatives remain a fertile ground for drug discovery due to their broad spectrum of biological activities. The unique features of 5-(3-amino-2,2-dimethylpropyl)-N,N,4-trimethyl-1,3-thiazol-2-amine, such as its substituted thiazole core and alkyl chains, position it as a compelling candidate for further investigation.
In conclusion,5-(3-amino-2-methylpropyl)-N,N,4-trimethytl-l,3-thlazol-Z amine (CAS No. 2228870-S8-S) is an intriguing organic compound with potential applications in pharmaceutical research Its structural features make it a promising candidate for developing novel therapeutic agents, particularly those targeting infections or inflammatory conditions Further studies are warranted to explore its full pharmacological profile
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